3-chloro-N-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl)amino)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-chloro-N-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl)amino)ethyl)benzamide is a synthetic organic compound. Its molecular formula is C18H19ClN6O , and it has a molar mass of approximately 370.84 g/mol . The compound contains a benzamide core with additional functional groups attached.
Synthesis Analysis
The synthesis of this compound involves several steps. Initially, (5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl) (2-fluorophenyl) methanone is prepared by acylation of 1,3-dimethyl-5-pyrazolone using 2-fluorobenzoyl chloride. Subsequently, chlorination of (5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl) (2-fluorophenyl) methanone yields the desired product, this compound .
Molecular Structure Analysis
The compound’s molecular structure consists of a benzamide ring with a 3-chloro substituent, an aminoethyl group, and a pyrimidinyl moiety. The unsymmetrical nature of the compound results in different conjugate forms: pyrazolium (conjugate acid) and pyrazolide (conjugate base), both exhibiting C2v symmetry .
Physical and Chemical Properties Analysis
Scientific Research Applications
Anticancer and Anti-5-lipoxygenase Agents
A novel series of derivatives related to the compound have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These derivatives demonstrated promising results in cytotoxicity screenings against cancer cell lines, including HCT-116 and MCF-7, highlighting their potential as therapeutic agents in cancer treatment and inflammation-related disorders (Rahmouni et al., 2016).
Amplifiers of Phleomycin Against Escherichia coli
Research into the synthesis of pyridinylpyrimidines with strongly basic side chains has led to the development of compounds that act as amplifiers of phleomycin, an antibiotic against Escherichia coli. This application is significant for enhancing the efficacy of existing antibiotics and addressing antibiotic resistance (Brown & Cowden, 1982).
Heterocyclic Synthesis for Pharmaceutical Applications
The utility of enaminonitriles in heterocyclic synthesis has been explored, leading to the creation of new pyrazole, pyridine, and pyrimidine derivatives. These compounds have been characterized and may hold potential for various pharmaceutical applications due to their structural diversity and biological activity potential (Fadda et al., 2012).
Antimicrobial Activity
Several new thienopyrimidine derivatives have been synthesized and evaluated for their antimicrobial properties. This research suggests that these compounds could serve as templates for developing new antimicrobial agents, addressing the urgent need for novel therapies to combat resistant microbial strains (Bhuiyan et al., 2006).
Properties
IUPAC Name |
3-chloro-N-[2-[[6-(3,5-dimethylpyrazol-1-yl)-2-methylpyrimidin-4-yl]amino]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN6O/c1-12-9-13(2)26(25-12)18-11-17(23-14(3)24-18)21-7-8-22-19(27)15-5-4-6-16(20)10-15/h4-6,9-11H,7-8H2,1-3H3,(H,22,27)(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWZZMDISSTUNSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NC(=NC(=C2)NCCNC(=O)C3=CC(=CC=C3)Cl)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.